![molecular formula C18H16FNO5S B2991365 Methyl 4-(3-((4-fluorophenyl)sulfonyl)azetidine-1-carbonyl)benzoate CAS No. 1448130-79-7](/img/structure/B2991365.png)
Methyl 4-(3-((4-fluorophenyl)sulfonyl)azetidine-1-carbonyl)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Methyl 4-(3-((4-fluorophenyl)sulfonyl)azetidine-1-carbonyl)benzoate” is a chemical compound with the molecular formula C18H16FNO5S and a molecular weight of 377.39. It is a derivative of azetidine, a class of organic compounds characterized by a saturated four-membered ring containing three carbon atoms and one nitrogen atom .
Synthesis Analysis
The synthesis of azetidine derivatives, such as “this compound”, often involves the alkylation of primary amines with in situ generated bis-triflates of 2-substituted-1,3-propanediols . Another method involves the aza Paternò–Büchi reaction, a [2 + 2] photocycloaddition reaction between an imine and an alkene component .Molecular Structure Analysis
The molecular structure of this compound includes a sulfonyl group attached to a 4-fluorophenyl group and an azetidine ring. The azetidine ring is further attached to a carbonyl group, which is linked to a benzoate group .Chemical Reactions Analysis
The chemical reactions involving azetidine derivatives are diverse. The aza Paternò–Büchi reaction, a [2 + 2] photocycloaddition reaction between an imine and an alkene component, is one of the most efficient ways to synthesize functionalized azetidines .Scientific Research Applications
Synthetic Methodologies and Chemical Properties The development of novel synthetic methodologies for sulfonamide derivatives, as seen in the work by Ghorab et al. (2017), showcases the chemical versatility of sulfonamide-based compounds in producing antimicrobial agents. This research highlights the utility of sulfonamide moieties in crafting molecules with significant biological activities, suggesting that Methyl 4-(3-((4-fluorophenyl)sulfonyl)azetidine-1-carbonyl)benzoate could serve as a precursor or scaffold in the synthesis of new chemical entities with potential antimicrobial properties (Ghorab, Soliman, Alsaid, & Askar, 2017).
Biological and Pharmacological Activities The research on the inhibition of the Na+/H+ exchanger by benzoylguanidine derivatives, including those with sulfonyl substituents, by Baumgarth, Beier, and Gericke (1997), indicates the potential for compounds with sulfonyl groups to modulate cellular mechanisms. This is relevant for acute myocardial infarction treatment, demonstrating the compound's prospective utility in medical research related to cardiac health (Baumgarth, Beier, & Gericke, 1997).
Environmental Impact Studies The study by Neary and Michael (1989) on the environmental impact of sulfometuron methyl, a compound with a similar sulfonyl functional group, in coastal plain forest watersheds, underscores the importance of understanding the environmental fate of chemical agents. This research emphasizes the need for environmental safety assessments of sulfonyl-containing compounds, including their degradation and potential effects on groundwater and stream quality (Neary & Michael, 1989).
Safety and Hazards
Future Directions
The future directions for research on “Methyl 4-(3-((4-fluorophenyl)sulfonyl)azetidine-1-carbonyl)benzoate” and related compounds could involve further exploration of their synthesis, properties, and potential applications. For instance, 2,4-disubstituted thiazoles have been identified as multi-targeted bioactive molecules, suggesting potential therapeutic applications in several central nervous system disorders .
Properties
IUPAC Name |
methyl 4-[3-(4-fluorophenyl)sulfonylazetidine-1-carbonyl]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16FNO5S/c1-25-18(22)13-4-2-12(3-5-13)17(21)20-10-16(11-20)26(23,24)15-8-6-14(19)7-9-15/h2-9,16H,10-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CLXYXQPNTJDCAD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)C(=O)N2CC(C2)S(=O)(=O)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16FNO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.